Cas no 2171836-56-7 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• CAS No: 2171836-56-7
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6110727
• PubChem ID: 165539639
• Update Time: 2025-10-29

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid
• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)butanamido]acetic acid
• 2171836-56-7
• EN300-1500613

• Inchi： 1S/C27H28N2O5/c1-3-14-29(16-25(31)32)24(30)15-27(2,18-12-13-18)28-26(33)34-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h1,4-11,18,23H,12-17H2,2H3,(H,28,33)(H,31,32)
• InChI Key： PODOSNIAEMQNHH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(N(CC#C)CC(=O)O)=O)C1CC1)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid

Introduction to 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic Acid (CAS No. 2171836-56-7)

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2171836-56-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a promising candidate for further investigation in medicinal applications.

The structural composition of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid includes a cyclopropyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amine functionality, and an alkyne group. These elements contribute to its unique chemical properties and potential biological activities. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis and proteomics, suggesting that this compound may have applications in the development of peptidomimetics or as a building block for more complex biomolecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)butanamidoacetic acid make it an attractive candidate for further exploration in this context. Specifically, the combination of the cyclopropyl ring and the propargyl group may confer unique interactions with biological targets, potentially leading to the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The cyclopropyl ring is known to enhance binding affinity and selectivity due to its rigid structure, while the propargyl group can participate in various chemical reactions, such as click chemistry, allowing for facile modifications and derivatization. These properties make 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yln-butanamidoacetic acid a versatile tool for medicinal chemists seeking to develop innovative treatments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interactions for 2-(3-cyclopropyl)-3-{((9H-fluorenin]-9-methoxycarbonyl}amin0)-N-(propanoyn}-1-y]butanamid0)acetic acid on various biological targets. This has opened up new avenues for drug discovery and has highlighted the importance of structural diversity in developing effective therapeutics.

The role of Fmoc-amino acids in peptide synthesis cannot be overstated. The Fmoc group provides a protected amine that can be selectively deprotected under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). Given that 2-(3-cy cloprop yl)-3-{((9H-fluorenyl)methoxycarbonyl}a min0)-N-(propanoyn}-1-y]butanamid0)acetic acid contains an Fmoc moiety, it is conceivable that this compound could be used as a precursor in the synthesis of more complex peptides or peptidomimetics.

The alkyne functionality present in 2-(3-cy cloprop yl)-3-{((9H-fluorenylmethoxycarbonyl}a min0)-N-(propanoyn}-1-y]butanamid0)acetic acid also offers opportunities for further chemical manipulation. Alkynes are versatile intermediates that can undergo a wide range of reactions, including cycloadditions, oxidations, and reductions. These reactions can be harnessed to create diverse molecular architectures, which may lead to the discovery of novel bioactive compounds.

One particularly exciting area of research is the use of click chemistry to functionalize organic molecules. Click chemistry involves high-yielding, modular reactions that can be used to attach functional groups to complex molecules in a predictable manner. The propargyl group in 2-(3-cy cloprop yl)-3-{((9H-fluorenylmethoxycarbonyl}a min0)-N-(propanoyn}-1-y]butanamid0)acetic acid makes it an ideal candidate for click chemistry applications, allowing researchers to attach various biomolecules and probes with ease.

In conclusion, 2171836 56 7 represents a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery and molecular engineering. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in the development of novel therapeutics.